Cas no 1798676-65-9 (5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide
• CAS No: 1798676-65-9
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 5377084
• Update Time: 2025-06-30

5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-Imidazo[1,2-b]pyrazol-1-yl)ethyl]-5-methyl-4-isoxazolecarboxamide
• 5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide

• Inchi： 1S/C12H13N5O2/c1-9-10(8-15-19-9)12(18)13-4-5-16-6-7-17-11(16)2-3-14-17/h2-3,6-8H,4-5H2,1H3,(H,13,18)
• InChI Key： GQEWJLZBXORKDX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCCN2C3=CC=NN3C=C2)=O)C=N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.05±0.46(Predicted)

Additional information on 5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide

5-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)-1,2-Oxazole-4-Carboxamide: A Comprehensive Overview

5-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)-1,2-Oxazole-4-Carboxamide is a highly specialized organic compound with the CAS Registry Number 1798676-65-9. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and applications in pharmaceuticals. The molecule combines a pyrazoloimidazole core with a carboxamide group and a methyl-substituted oxazole, making it a unique structure with potential for various chemical and biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyrazoloimidazoles in drug discovery. These structures are often explored for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The integration of the oxazole ring in this compound adds further complexity and potential functionality, as oxazoles are known for their stability and reactivity in certain chemical environments.

The synthesis of 5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have employed various strategies, including coupling reactions and cyclization processes, to construct this compound efficiently. The use of microwave-assisted synthesis has been particularly promising, as it allows for faster reaction times and higher yields compared to traditional methods.

One of the most exciting aspects of this compound is its potential application in the field of oncology. Preclinical studies have demonstrated that pyrazoloimidazole-containing compounds exhibit significant anti-proliferative activity against various cancer cell lines. This activity is attributed to their ability to modulate key signaling pathways involved in cell growth and apoptosis. Furthermore, the presence of the oxazole ring may enhance the compound's bioavailability and pharmacokinetic properties, making it a strong candidate for further preclinical development.

In addition to its therapeutic potential, this compound has also been investigated for its role in diagnostic applications. The carboxamide group within the molecule can serve as a versatile functional group for conjugation with imaging agents or diagnostic markers. This versatility makes it an attractive candidate for developing novel imaging probes or biosensors.

The structural uniqueness of 5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide also lends itself to applications in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. The ability to fine-tune the molecular architecture through substitution patterns offers opportunities for designing materials with specific functionalities.

From a synthetic chemistry perspective, this compound serves as a valuable model for studying complex heterocyclic systems. Its synthesis involves challenging steps such as intermolecular cyclizations and selective functionalization of reactive sites. By overcoming these challenges, chemists can develop more efficient synthetic routes that are applicable to other similar compounds.

In conclusion, 5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-carboxamide is a multifaceted compound with significant potential across various fields of science and technology. Its unique structure combines the advantages of multiple heterocyclic systems into one molecule, making it a valuable tool for researchers in drug discovery, diagnostics, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge.